![molecular formula C17H20FN3O3 B2967468 N1-(3-fluoro-4-methylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide CAS No. 1798488-83-1](/img/structure/B2967468.png)
N1-(3-fluoro-4-methylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide
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Description
N1-(3-fluoro-4-methylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide is a useful research compound. Its molecular formula is C17H20FN3O3 and its molecular weight is 333.363. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Effects on Enzymes
Research has demonstrated that compounds structurally related to N1-(3-fluoro-4-methylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide exhibit potent inhibitory effects on specific enzymes. For instance, derivatives of 3-hydroxy-1H-pyrrole-2,5-dione have been studied for their ability to inhibit glycolic acid oxidase (GAO), showcasing the relevance of large lipophilic substituents in enhancing inhibitory activity. These inhibitors have shown promise in reducing urinary oxalate levels in animal models, suggesting potential therapeutic applications in conditions like hyperoxaluria (Rooney et al., 1983).
Metabolic Pathways and Pharmacokinetics
Another area of research involves the pharmacokinetics and metabolism of compounds within this chemical class. Studies have detailed the metabolic profile of selective androgen receptor modulators (SARMs), including their absorption, distribution, metabolism, and excretion (ADME) characteristics in animal models. These findings contribute to a better understanding of how such compounds are processed in the body and their potential as therapeutic agents for androgen-dependent diseases (Wu et al., 2006).
Therapeutic Potential in Disease Models
Research has also explored the therapeutic potential of related compounds in various disease models. For example, studies have investigated the effects of selective Met kinase inhibitors in tumor stasis, demonstrating the role of specific derivatives in inhibiting tumor growth in preclinical models. Such research paves the way for clinical trials and the development of new cancer therapies (Schroeder et al., 2009).
Novel Synthetic Approaches and Chemical Properties
Furthermore, novel synthetic approaches have led to the discovery of compounds with unique chemical properties and potential applications. For instance, the synthesis and reactions of β-oxodithioester complexes have been studied, revealing insights into the formation of coordination polymers and their conducting and photophysical properties. These findings highlight the versatility of such compounds in materials science and potential applications in electronic and photonic devices (Yadav et al., 2018).
Properties
IUPAC Name |
N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN3O3/c1-11-5-6-12(10-13(11)18)20-17(24)16(23)19-8-7-15(22)14-4-3-9-21(14)2/h3-6,9-10,15,22H,7-8H2,1-2H3,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBCCNXNLZSRSKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC(C2=CC=CN2C)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.